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Compound of Interest

Compound Name: Tetraethylammonium Iodide

Cat. No.: B1221715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

tetraethylammonium iodide (TEAI) in various organic solvents. Understanding the solubility

of this quaternary ammonium salt is critical for its application in diverse fields, including organic

synthesis, electrochemistry, and pharmaceutical sciences. This document compiles available

quantitative and qualitative solubility data, details experimental protocols for solubility

determination, and presents a logical workflow for these procedures.

Core Data: Solubility Profile
The solubility of tetraethylammonium iodide is significantly influenced by the nature of the

organic solvent, particularly its polarity and hydrogen bonding capabilities. Generally, TEAI

exhibits good solubility in polar solvents.[1]

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for

tetraethylammonium iodide in a selection of organic solvents. This data is crucial for

designing experiments, preparing solutions of specific concentrations, and optimizing reaction

conditions.
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Solvent
Temperatur
e (°C)

Solubility (
g/100 g
Solvent)

Solubility (
g/100 mL
Solvent)

Molar
Solubility
(mol/L)

Reference

Acetonitrile 0 2.74 2.15 0.084 [2]

Acetonitrile 25 3.834 3.01 0.117 [2]

Methanol "hot" - 10 ~1.26 [3]

Dimethyl

Sulfoxide

(DMSO)

Room

Temperature
- 2 ~0.078 [4]

Note: The solubility in "hot" methanol does not specify the exact temperature. The solubility in

DMSO may require ultrasonication to achieve. Molar solubility is an approximation based on

the density of the solvent at or near the specified temperature.

Qualitative Solubility Data
For many common organic solvents, precise quantitative data for tetraethylammonium iodide
solubility is not readily available in the literature. The following table provides a qualitative

summary of its solubility based on available information.

Solvent Qualitative Solubility Reference

Ethanol Soluble [5][6]

N,N-Dimethylformamide (DMF) May dissolve [7]

Chloroform Slightly soluble to insoluble [6]

Acetone Sparingly soluble [8]

Diethyl Ether Insoluble [6]

Experimental Protocols for Solubility Determination
The accurate determination of solubility is fundamental to chemical research. The following

section outlines a standard methodology for determining the solubility of a solid compound like
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tetraethylammonium iodide in an organic solvent, based on protocols described in the

literature.[2]

Materials and Apparatus
Tetraethylammonium iodide (high purity)

Organic solvent of interest (anhydrous, high purity)

Thermostatically controlled shaker or magnetic stirrer with a heating/cooling plate

Analytical balance

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC, or

titration setup)

General Procedure
Preparation of Saturated Solution:

Add an excess amount of tetraethylammonium iodide to a known volume or mass of the

organic solvent in a sealed container.

Place the container in a thermostatically controlled environment (e.g., a water bath on a

shaker or a temperature-controlled reaction block).

Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48

hours). The time required may vary depending on the solvent and temperature.

Sample Withdrawal and Preparation:

Once equilibrium is established, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-heated or pre-cooled pipette to the equilibration temperature to avoid precipitation.
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Immediately filter the withdrawn sample using a syringe filter compatible with the solvent

to remove any remaining solid particles.

Quantification of Solute:

Accurately dilute the filtered, saturated solution with a known volume of the appropriate

solvent.

Determine the concentration of tetraethylammonium iodide in the diluted solution using

a pre-calibrated analytical method.

Titration: A common method involves titrating the iodide ion with a standardized solution

of silver nitrate.

Spectrophotometry: If TEAI exhibits a suitable chromophore, UV-Vis spectrophotometry

can be used.

Gravimetric Analysis: Evaporate the solvent from a known volume of the saturated

solution and weigh the remaining solid.

Calculation of Solubility:

From the determined concentration and the dilution factor, calculate the solubility of

tetraethylammonium iodide in the solvent at the specified temperature. Express the

results in appropriate units, such as grams per 100 grams of solvent, grams per 100 mL of

solvent, or moles per liter.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of tetraethylammonium iodide.

Preparation Sampling Analysis Result

Start Add Excess TEAI to Solvent Equilibrate at Constant Temperature with Agitation Allow Solid to Settle Withdraw Supernatant Filter Sample Dilute Sample Quantify TEAI Concentration Calculate Solubility End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility of Tetraethylammonium Iodide in Organic
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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